Cas no 54405-61-7 (Diazene 1-oxide, Methyloctyl-)
Diazene 1-oxide, Methyloctyl- structure
Product Name:Diazene 1-oxide, Methyloctyl-
CAS No:54405-61-7
MF:C9H20N2O
MW:172.267902374268
CID:941093
PubChem ID:171345
Update Time:2025-04-19
Diazene 1-oxide, Methyloctyl- Chemical and Physical Properties
Names and Identifiers
-
- Diazene 1-oxide, Methyloctyl-
- 1-(Methyl-ONN-azoxy)octane
- Diazene, methyloctyl-, 1-oxide
- 54405-61-7
- DB-230846
- Methyloctyldiazene 1-oxide
- Methyloctyl-diazene 1-oxide
- NSC 174792
-
- Inchi: 1S/C9H20N2O/c1-3-4-5-6-7-8-9-11(12)10-2/h3-9H2,1-2H3/b11-10-
- InChI Key: FHMVOQASEONLFQ-KHPPLWFESA-N
- SMILES: [O-]/[N+](/CCCCCCCC)=N\C
Computed Properties
- Exact Mass: 172.1577
- Monoisotopic Mass: 172.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 0.9845 (rough estimate)
- Boiling Point: 302.61°C (rough estimate)
- Refractive Index: 1.5800 (estimate)
- PSA: 38.43
- LogP: 3.46240
Diazene 1-oxide, Methyloctyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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